Cas no 946-01-0 (6-Chloro-1-oxo-1-phenylhexane)

6-Chloro-1-oxo-1-phenylhexane is a chlorinated ketone derivative with a phenyl-substituted carbonyl group at the terminal position. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring both a reactive chloro group and a phenyl ketone moiety, enables versatile functionalization through nucleophilic substitution or carbonyl-based reactions. The compound’s well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. It is typically handled under controlled conditions due to its potential sensitivity to moisture and heat. High-purity grades are available to ensure consistent performance in synthetic applications.
6-Chloro-1-oxo-1-phenylhexane structure
6-Chloro-1-oxo-1-phenylhexane structure
Product Name:6-Chloro-1-oxo-1-phenylhexane
CAS No:946-01-0
MF:C12H15ClO
MW:210.699902772903
MDL:MFCD00672047
CID:752226
PubChem ID:4182730
Update Time:2025-05-28

6-Chloro-1-oxo-1-phenylhexane Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 6-chloro-1-phenyl-
    • 6-Chloro-1-oxo-1-phenylhexane
    • 6-chloro-1-phenylhexan-1-one
    • 1-benzoyl-5-chloropentane
    • 1-Hexanone,6-chloro-1-phenyl
    • 5-chloropentyl phenyl ketone
    • 6-chloro-1-phenyl-1-hexanone
    • DRIUYSZHJOMWHB-UHFFFAOYSA-N
    • 946-01-0
    • SCHEMBL633401
    • DTXSID90400414
    • MS-20934
    • MFCD00672047
    • 4-Chlorobutylacetophenone
    • AKOS016019592
    • MDL： MFCD00672047
    • Inchi： 1S/C12H15ClO/c13-10-6-2-5-9-12(14)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
    • InChI Key： DRIUYSZHJOMWHB-UHFFFAOYSA-N
    • SMILES： ClCCCCCC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 210.08100
  • Monoisotopic Mass: 210.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.66850

6-Chloro-1-oxo-1-phenylhexane Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

6-Chloro-1-oxo-1-phenylhexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203615-2g
6-Chloro-1-oxo-1-phenylhexane
 946-01-0 97%
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 ￡424.00 2022-03-01
Fluorochem
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 946-01-0 97%
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TRC
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 $ 190.00 2022-06-06
TRC
C066570-500mg
6-Chloro-1-oxo-1-phenylhexane
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abcr
AB363664-1 g
6-Chloro-1-oxo-1-phenylhexane, 97%; .
 946-01-0 97%
1 g
 €469.80 2023-07-19
abcr
AB363664-2 g
6-Chloro-1-oxo-1-phenylhexane, 97%; .
 946-01-0 97%
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 €748.70 2023-07-19
Key Organics Ltd
MS-20934-1G
6-Chloro-1-oxo-1-phenylhexane
 946-01-0 >95%
1g
 £275.00 2025-02-08
Key Organics Ltd
MS-20934-5G
6-Chloro-1-oxo-1-phenylhexane
 946-01-0 >95%
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 £714.00 2025-02-08
abcr
AB363664-1g
6-Chloro-1-oxo-1-phenylhexane, 97%; .
 946-01-0 97%
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 €469.20 2025-04-14

6-Chloro-1-oxo-1-phenylhexane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:946-01-0)6-Chloro-1-oxo-1-phenylhexane
Order Number:A1194128
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:23
Price ($):176.0/529.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:946-01-0)6-Chloro-1-oxo-1-phenylhexane
A1194128
Purity:99%/99%
Quantity:1g/5g
Price ($):176.0/529.0
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